6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride
Overview
Description
6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride (6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl) is an organic compound belonging to the benzopyran family. It is a white crystalline solid that is soluble in water and alcohol. 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl has a wide range of applications in the field of science and medicine. It is used as a reagent in organic synthesis, a catalyst in peptide synthesis, and a ligand in coordination chemistry. It is also used as an intermediate in the synthesis of various pharmaceuticals, including antifungal drugs.
Scientific Research Applications
6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl has been extensively studied in the field of organic chemistry and has a wide range of applications in the field of science and medicine. It is used as a reagent in organic synthesis, a catalyst in peptide synthesis, and a ligand in coordination chemistry. It is also used as an intermediate in the synthesis of various pharmaceuticals, including antifungal drugs.
In addition, 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl has been used in the synthesis of various compounds, including peptides, proteins, and nucleic acids. It has also been used as a ligand in the synthesis of various metal complexes. Furthermore, it has been used in the synthesis of various organic compounds, including heterocyclic compounds, heteroaromatic compounds, and polymers.
Mechanism of Action
The mechanism of action of 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl is not fully understood. However, it is believed that the compound acts as a nucleophilic catalyst, which increases the rate of reaction by facilitating the formation of new covalent bonds between reactant molecules. It has also been suggested that the compound may act as an electron-donating group, which helps to stabilize the transition state of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl are not well-studied. However, it has been suggested that the compound may possess antifungal properties, as it has been used in the synthesis of antifungal drugs. In addition, it has been shown to possess antioxidant properties, which may be beneficial in the prevention of oxidative damage to cells.
Advantages and Limitations for Lab Experiments
The advantages of using 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl in lab experiments include its low cost, its availability, and its relatively low toxicity. In addition, the compound is soluble in water and alcohol, making it easy to handle and store.
However, the compound has some limitations. It is a white crystalline solid, which can be difficult to measure accurately. In addition, it is not very stable in air and must be stored in an inert atmosphere.
Future Directions
The potential future directions of research involving 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl include further investigation into its biochemical and physiological effects, as well as its potential applications in the field of medicine. Additionally, further research could be conducted into its potential use as a reagent in organic synthesis, a catalyst in peptide synthesis, and a ligand in coordination chemistry. Additionally, it could be investigated for its potential use in the synthesis of various pharmaceuticals, including antifungal drugs. Finally, further research could be conducted into its potential use in the synthesis of various compounds, including peptides, proteins, and nucleic acids.
Synthesis Methods
The synthesis of 6-A-2,2-DM-3,4-DHB-2H-1-BP-4-OH-HCl is achieved through the reaction of 4-chlorobenzoyl chloride with 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one in the presence of anhydrous sodium acetate and acetic anhydride. The reaction is carried out in an inert atmosphere at a temperature of 80-90°C for 1-2 hours. The product is then isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride involves the conversion of 2,2-dimethyl-1,3-dioxolane-4-methanol to 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane-4-methanol", "Ammonium acetate", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Conversion of 2,2-dimethyl-1,3-dioxolane-4-methanol to 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one", "a. Dissolve 2,2-dimethyl-1,3-dioxolane-4-methanol in acetic acid", "b. Add ammonium acetate and sodium borohydride to the solution", "c. Stir the mixture at room temperature for 24 hours", "d. Add sodium hydroxide to the mixture to adjust the pH to 9-10", "e. Extract the product with ethyl acetate", "f. Dry the organic layer with anhydrous sodium sulfate", "g. Concentrate the solution to obtain 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one", "Step 2: Formation of 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride", "a. Dissolve 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one in hydrochloric acid", "b. Stir the mixture at room temperature for 1 hour", "c. Filter the solution to obtain 6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride" ] } | |
CAS RN |
2613384-03-3 |
Product Name |
6-amino-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one hydrochloride |
Molecular Formula |
C11H14ClNO2 |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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